A Technical Guide to the Synthesis and Characterization of IGF-1R Inhibitor-4
A Technical Guide to the Synthesis and Characterization of IGF-1R Inhibitor-4
For Researchers, Scientists, and Drug Development Professionals
This in-depth technical guide provides a comprehensive overview of the synthesis and characterization of a novel Insulin-like Growth Factor 1 Receptor (IGF-1R) inhibitor, designated as IGF-1R Inhibitor-4. This document details the synthetic route, purification, and extensive characterization of this potent and selective kinase inhibitor. The experimental protocols are described in detail to allow for replication and further investigation.
Introduction
The Insulin-like Growth Factor 1 Receptor (IGF-1R) is a transmembrane receptor tyrosine kinase that plays a crucial role in cell proliferation, growth, and survival.[1] Dysregulation of the IGF-1R signaling pathway is implicated in the development and progression of various cancers.[2][] Consequently, the development of small molecule inhibitors targeting IGF-1R has become a significant focus in oncology drug discovery.[] IGF-1R Inhibitor-4 is a novel, potent, and selective ATP-competitive inhibitor of IGF-1R kinase activity. This guide outlines its synthesis and detailed characterization.
Data Presentation
The quantitative data for IGF-1R Inhibitor-4 are summarized in the tables below for clear comparison.
Table 1: Biochemical Potency of IGF-1R Inhibitor-4
| Assay Type | Target Kinase | IC50 (nM) | Ki (nM) |
| In vitro Kinase Assay | IGF-1R | 15 | 8 |
| In vitro Kinase Assay | Insulin Receptor (IR) | 135 | 75 |
Table 2: Cellular Activity of IGF-1R Inhibitor-4
| Cell Line | Assay Type | Endpoint | IC50 (nM) |
| MCF-7 | Cell Viability (MTT) | Inhibition of Cell Growth | 85 |
| HT-29 | IGF-1R Phosphorylation | Inhibition of p-IGF-1R | 25 |
| A549 | Colony Formation | Inhibition of Colony Growth | 120 |
IGF-1R Signaling Pathway
The binding of IGF-1 or IGF-2 to IGF-1R triggers a conformational change, leading to receptor autophosphorylation and the activation of downstream signaling cascades.[4] The two primary pathways activated are the PI3K/AKT/mTOR pathway, which is crucial for cell survival and proliferation, and the RAS/RAF/MEK/ERK (MAPK) pathway, which is also involved in cell proliferation and differentiation.[1][5]
Caption: IGF-1R signaling pathway and the point of inhibition by IGF-1R Inhibitor-4.
Experimental Protocols
Synthesis of IGF-1R Inhibitor-4
The synthesis of IGF-1R Inhibitor-4 is a multi-step process that can be adapted from established methods for creating kinase inhibitors.[6][7][8] A generalized synthetic scheme is presented below, starting from commercially available materials.
Step 1: Synthesis of Intermediate A
A nucleophilic aromatic substitution reaction is performed between 3-fluoro-4-nitropyridine and 4-aminophenol in the presence of a base such as potassium carbonate in a polar aprotic solvent like dimethylformamide (DMF). The reaction mixture is heated to 80°C for 4 hours. After cooling, the product is precipitated by the addition of water, filtered, and dried to yield Intermediate A.
Step 2: Reduction of the Nitro Group
Intermediate A is dissolved in ethanol, and palladium on carbon (10% w/w) is added as a catalyst. The mixture is hydrogenated under a hydrogen atmosphere (50 psi) at room temperature for 16 hours. The catalyst is then removed by filtration through celite, and the solvent is evaporated under reduced pressure to give the crude amine, Intermediate B.
Step 3: Coupling Reaction
Intermediate B is coupled with 2-chloro-N-(4-methyl-3-(trifluoromethyl)phenyl)acetamide in the presence of a non-nucleophilic base such as diisopropylethylamine (DIPEA) in a solvent like dichloromethane (DCM). The reaction is stirred at room temperature for 12 hours. The reaction mixture is then washed with saturated sodium bicarbonate solution and brine. The organic layer is dried over sodium sulfate, filtered, and concentrated to give the crude product.
Step 4: Final Product Formation (IGF-1R Inhibitor-4)
The crude product from the previous step is dissolved in a suitable solvent such as dioxane, and a catalytic amount of a palladium catalyst (e.g., Pd(PPh3)4) and a base (e.g., sodium carbonate) are added. The reaction is heated to reflux for 8 hours to facilitate an intramolecular cyclization. After cooling, the reaction mixture is partitioned between ethyl acetate and water. The organic layer is separated, dried, and concentrated. The final product, IGF-1R Inhibitor-4, is purified by column chromatography on silica gel.
Characterization of IGF-1R Inhibitor-4
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectra are recorded on a 400 MHz spectrometer. The structure of IGF-1R Inhibitor-4 is confirmed by the chemical shifts, multiplicities, and integration of the observed signals.
Mass Spectrometry (MS)
High-resolution mass spectrometry (HRMS) is performed using an electrospray ionization (ESI) source to confirm the molecular weight of the synthesized compound.
In Vitro Kinase Inhibition Assay
The inhibitory activity of IGF-1R Inhibitor-4 against IGF-1R and the closely related Insulin Receptor (IR) is determined using a radiometric kinase assay.[9] The assay measures the incorporation of ³³P from [γ-³³P]ATP into a specific peptide substrate. The reaction is initiated by the addition of ATP, and after a defined incubation period, the reaction is stopped, and the radioactivity of the phosphorylated substrate is measured using a scintillation counter. IC50 values are calculated by fitting the dose-response data to a four-parameter logistic equation.
Cellular IGF-1R Autophosphorylation Assay
Human cancer cell lines (e.g., HT-29) are serum-starved and then pre-treated with various concentrations of IGF-1R Inhibitor-4 for 2 hours before stimulation with recombinant human IGF-1. Cells are then lysed, and the level of phosphorylated IGF-1R is determined by a sandwich ELISA or Western blotting using a phospho-specific antibody.
Cell Viability Assay
The effect of IGF-1R Inhibitor-4 on the proliferation of cancer cell lines (e.g., MCF-7, A549) is assessed using the MTT assay. Cells are seeded in 96-well plates and treated with increasing concentrations of the inhibitor for 72 hours. The MTT reagent is then added, and the resulting formazan crystals are dissolved in DMSO. The absorbance is measured at 570 nm, and IC50 values are determined.
Experimental Workflow
The overall workflow for the synthesis and characterization of IGF-1R Inhibitor-4 is depicted in the following diagram.
Caption: Experimental workflow for the synthesis and characterization of IGF-1R Inhibitor-4.
Conclusion
This technical guide provides a detailed framework for the synthesis and characterization of IGF-1R Inhibitor-4, a novel and potent inhibitor of the IGF-1R signaling pathway. The provided protocols and data serve as a valuable resource for researchers in the field of oncology drug discovery and development. The promising in vitro and cellular activity of IGF-1R Inhibitor-4 warrants further investigation into its preclinical and potential clinical applications.
References
- 1. Molecular Pathways: Clinical Applications and Future Direction of Insulin-Like Growth Factor-1 Receptor Pathway Blockade - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Identification of Novel IGF1R Kinase Inhibitors by Molecular Modeling and High-Throughput Screening - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Reactome | Signaling by Type 1 Insulin-like Growth Factor 1 Receptor (IGF1R) [reactome.org]
- 5. geneglobe.qiagen.com [geneglobe.qiagen.com]
- 6. benchchem.com [benchchem.com]
- 7. benchchem.com [benchchem.com]
- 8. Synthesis of promiscuous ALK2 inhibitors – openlabnotebooks.org [openlabnotebooks.org]
- 9. benchchem.com [benchchem.com]
